(1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]methanamine
• InChI: InChI=1S/C16H17NO2/c1-12-4-2-3-5-14(12)10-17-9-13-6-7-15-16(8-13)19-11-18-15/h2-8,17H,9-11H2,1H3
• InChI Key: MQTJXAAFBZGISI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID80354614
• Molecular Weight: 255.31 g/mol
• CAS No.: 418779-97-2

Description

(1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine, also known as (1,3-BDMMA), is a synthetic compound that has recently been used in many scientific research applications. It is a derivative of the amphetamine class of drugs and has a similar structure to other amphetamines, such as methamphetamine and MDMA. This compound has been studied extensively due to its potential therapeutic applications.

Scientific Research Applications

• Antibacterial Activity : A study by Aziz‐ur‐Rehman et al. (2015) explored the synthesis of N-substituted sulfonamide derivatives of 1,3-Benzodioxol-5-amine. These compounds exhibited moderate antibacterial activity.

• Catalytic Activity in Chemistry : Viswanathan et al. (1998) synthesized iron(III) complexes of tetradentate tripodal ligands, including derivatives of 1,3-Benzodioxol-5-amine. These complexes were characterized for their catalytic activity and structural properties (Viswanathan et al., 1998).

• Antiproliferative and Antimicrobial Properties : Gür et al. (2020) studied Schiff bases derived from 1,3,4-thiadiazole compounds, demonstrating their DNA protective ability and strong antimicrobial activity. This study highlights the potential of these derivatives in pharmacology (Gür et al., 2020).

• Photopolymerization Applications : Wang et al. (2014) discussed the synthesis of 1,3-benzodioxole-5-yl-methyl-maleimide, a photoinitiator for free radical photopolymerization. This compound could simplify the photopolymerization process (Wang et al., 2014).

• Polymerization Catalysts : Research by Tshuva et al. (2001) synthesized zirconium dibenzyl complexes using amine bis(phenolate) ligands, including derivatives of 1,3-Benzodioxol-5-ylamine. These complexes were effective catalysts in the polymerization of 1-hexene (Tshuva et al., 2001).

• Synthetic Chemistry Applications : Davies et al. (1997) utilized lithium (α-methylbenzyl)allylamide for the asymmetric synthesis of unsaturated β-amino acid derivatives, demonstrating the versatility of these compounds in synthetic chemistry (Davies et al., 1997).